2-(2-chlorophenoxy)-N-cycloheptylacetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-cycloheptylacetamide
• InChI: InChI=1S/C15H20ClNO2/c16-13-9-5-6-10-14(13)19-11-15(18)17-12-7-3-1-2-4-8-12/h5-6,9-10,12H,1-4,7-8,11H2,(H,17,18)
• InChI Key: QTTPKPYUKNIZLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)NC(=O)COC2=CC=CC=C2Cl
• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol

Description

2-(2-chlorophenoxy)-N-cycloheptylacetamide, also known as milnacipran, is a pharmaceutical drug that belongs to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs). It is primarily used for the treatment of major depressive disorder (MDD) and fibromyalgia. Milnacipran has been approved by the United States Food and Drug Administration (FDA) since 2009.

Mechanism of Action

Milnacipran works by inhibiting the reuptake of serotonin and norepinephrine in the brain. This increases the levels of these neurotransmitters in the synaptic cleft, which leads to an improvement in mood and a reduction in pain perception.
Biochemical and Physiological Effects
Milnacipran has been found to have several biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons. Milnacipran has also been found to decrease the levels of pro-inflammatory cytokines, which are molecules that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-chlorophenoxy)-N-cycloheptylacetamide in lab experiments is that it has a well-established mechanism of action. This makes it easier to design experiments that target specific pathways in the brain. However, one limitation of using this compound is that it can have off-target effects on other neurotransmitter systems, which can complicate the interpretation of results.

Future Directions

There are several future directions for the research on 2-(2-chlorophenoxy)-N-cycloheptylacetamide. One direction is to investigate its potential use in the treatment of other psychiatric and neurological disorders, such as anxiety disorders and Alzheimer's disease. Another direction is to develop new formulations of this compound that have improved pharmacokinetic properties, such as longer half-life and better bioavailability. Additionally, more research is needed to understand the long-term effects of this compound on brain function and behavior.

Synthesis Methods

The synthesis of 2-(2-chlorophenoxy)-N-cycloheptylacetamide involves the reaction of 2-chlorophenol with sodium hydroxide to form 2-chlorophenolate. The 2-chlorophenolate is then reacted with cycloheptylamine to form this compound. The yield of the reaction is approximately 50%.

Scientific Research Applications

Milnacipran has been extensively studied in the field of psychiatry and neurology. It has been found to be effective in the treatment of MDD and fibromyalgia. Milnacipran has also been studied for its potential use in the treatment of chronic pain, neuropathic pain, and post-traumatic stress disorder (PTSD).